Cas no 1114809-13-0 (3-Bromo-2-chloro-6-fluorobenzoic acid)

• Product Name: 3-Bromo-2-chloro-6-fluorobenzoic acid
• CAS No: 1114809-13-0
• MF: C₇H₃BrClFO₂
• MW: 253.452924013138
• MDL: MFCD11856020
• CID: 1083406
• PubChem ID: 71239244
• Update Time: 2025-04-20

3-Bromo-2-chloro-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-fluorobenzoic acid
• 3-Bromo-2-chloro-6-fluorobenzoicacid
• EN300-1725756
• AS-19678
• E90634
• DB-128248
• CS-0196045
• BPKBUPFQEALBFX-UHFFFAOYSA-N
• 1114809-13-0
• MFCD11856020
• AKOS022181364
• SCHEMBL14660959
• A894727
• Z1269114652
• AS-813/43501888
• 3-Bromo-2-chloro-6-fluoro-benzoic acid

• MDL： MFCD11856020
• Inchi： 1S/C7H3BrClFO2/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2H,(H,11,12)
• InChI Key： BPKBUPFQEALBFX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)=C1Cl)F

Computed Properties

• Exact Mass: 251.89890g/mol
• Monoisotopic Mass: 251.89890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų